2-((1-benzyl-1H-indol-3-yl)thio)-N-phenylacetamide
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Overview
Description
2-((1-benzyl-1H-indol-3-yl)thio)-N-phenylacetamide is a useful research compound. Its molecular formula is C23H20N2OS and its molecular weight is 372.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structure-Activity Relationships
Research into compounds structurally related to 2-((1-benzyl-1H-indol-3-yl)thio)-N-phenylacetamide primarily focuses on their synthesis and structure-activity relationships, particularly in the context of their affinity for σ1 and σ2 receptors. Studies have explored various analogues, demonstrating that alterations in the phenyl ring of the phenylacetamide moiety or the benzyl group can significantly impact receptor affinity. For instance, a series of N-(1-benzylpiperidin-4-yl)arylacetamides were synthesized to evaluate their binding properties, revealing insights into how structural modifications affect receptor binding affinity without significantly impacting the σ1 receptor affinity. This research underscores the importance of molecular structure in the medicinal chemistry of receptor ligands (Huang et al., 2001).
Antimicrobial and Antioxidant Properties
Another research avenue for derivatives similar to this compound is their antimicrobial and antioxidant properties. Compounds bearing benzimidazole, benzothiazole, and indole moieties have been synthesized and shown to exhibit potent antimicrobial activity against various bacteria and fungi, as well as significant antioxidant activities. These findings highlight the potential of such compounds in developing new antimicrobial and antioxidant agents, indicating a broad spectrum of applications in pharmaceutical chemistry and microbiology (Naraboli & Biradar, 2017).
Mechanism of Action
Mode of Action
Without specific information on the compound’s targets, it’s difficult to describe its mode of action. Based on its structure, it’s likely that 2-((1-benzyl-1h-indol-3-yl)thio)-n-phenylacetamide interacts with its targets via non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der waals forces .
Pharmacokinetics
These properties would greatly impact the compound’s bioavailability, or the extent and rate at which it reaches its site of action .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown. These effects would depend on the compound’s targets and mode of action .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the action, efficacy, and stability of this compound .
Properties
IUPAC Name |
2-(1-benzylindol-3-yl)sulfanyl-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2OS/c26-23(24-19-11-5-2-6-12-19)17-27-22-16-25(15-18-9-3-1-4-10-18)21-14-8-7-13-20(21)22/h1-14,16H,15,17H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLHAJMDRERYRAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.